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Compound of Interest

Compound Name: CXM102

Cat. No.: B15586419

Application Notes and Protocols for CXM102

For Researchers, Scientists, and Drug Development Professionals

Introduction

CXM102 is a potent autophagy activator, a critical cellular process for the degradation and
recycling of cellular components.[1] Autophagy plays a crucial role in cellular homeostasis, and
its modulation is a promising therapeutic strategy for a range of diseases. CXM102 induces
autophagy by promoting the nuclear translocation of Transcription Factor EB (TFEB), a master
regulator of lysosomal biogenesis and autophagy.[1] These application notes provide detailed
protocols for the preparation of CXM102 stock solutions and guidelines for its storage to ensure
compound stability and experimental reproducibility.

Quantitative Data Summary

For ease of reference, the key quantitative data for CXM102 (MCE Catalog No.: HY-162866)
are summarized in the table below.
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Property Value Source

Molecular Weight 425.52 g/mol [1]

Appearance Solid MedChemExpress SDS
Primary Solvent Dimethyl sulfoxide (DMSO) [1]

Stock Solution Storage -80°C for up to 6 months [1]

-20°C for up to 1 month [1]

Signaling Pathway of CXM102

CXM102 activates the autophagy pathway by influencing the subcellular localization of TFEB.
Under basal conditions, TFEB is phosphorylated and retained in the cytoplasm. CXM102
promotes the dephosphorylation and subsequent translocation of TFEB into the nucleus. Once
in the nucleus, TFEB binds to the Coordinated Lysosomal Expression and Regulation (CLEAR)
element in the promoter regions of its target genes, leading to the transcription of genes
involved in autophagy and lysosomal biogenesis.
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CXM102 promotes TFEB nuclear translocation and activates autophagy.

Experimental Protocols
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Protocol 1: Preparation of a 10 mM CXM102 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of CXM102 in DMSO.

Materials:

CXM102 (MCE Catalog No.: HY-162866)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Vortex mixer

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips
Procedure:

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

o Calculate the Required Mass of CXM102:

o Use the following formula to determine the mass of CXM102 needed to prepare the
desired volume of a 10 mM stock solution:

» Mass (mg) = 10 mmol/L * Molecular Weight ( g/mol ) * Volume (L)
= Example for 1 mL of 10 mM stock solution:
= Mass (mg) = 10 mmol/L * 425.52 g/mol * 0.001 L = 4.2552 mg
e Weighing CXM102:

o Carefully weigh out the calculated amount of CXM102 powder and transfer it to a sterile
microcentrifuge tube.
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 Dissolving in DMSO:

o Add the desired volume of sterile DMSO to the microcentrifuge tube containing the
CXM102 powder.

o Example for 1 mL of 10 mM stock solution:
= Add 1 mL of DMSO.
 Solubilization:

o Vortex the solution thoroughly until the CXM102 is completely dissolved. Gentle warming
in a 37°C water bath can aid in solubilization if necessary.

 Aliquoting:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.

e Storage:

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1]

Protocol 2: Dilution of CXM102 Stock Solution for Cell
Culture Experiments

This protocol provides a general guideline for diluting the 10 mM CXM102 stock solution to a
final working concentration for use in cell culture.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.1%, as higher concentrations can be toxic to cells.

» Always include a vehicle control (medium with the same final concentration of DMSO) in
your experiments.
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Procedure:
e Determine the Final Working Concentration:

o The optimal working concentration of CXM102 should be determined experimentally for

your specific cell type and assay.
 Serial Dilution (Recommended):

o Itis recommended to perform a serial dilution of the 10 mM stock solution to achieve the

final desired concentration accurately.
o Example: Preparing a 10 uM final concentration in 1 mL of cell culture medium:

» Step A: Intermediate Dilution: Dilute the 10 mM stock solution 1:100 in sterile cell culture
medium to create a 100 uM intermediate solution.

» Take 1 pL of the 10 mM stock solution and add it to 99 pL of cell culture medium.

» Step B: Final Dilution: Dilute the 100 uM intermediate solution 1:10 in the final volume of
cell culture medium.

= Add 100 pL of the 100 puM intermediate solution to 900 uL of cell culture medium to
achieve a final volume of 1 mL and a final concentration of 10 uM CXM102. The final
DMSO concentration will be 0.1%.

« Direct Dilution (for higher working concentrations):
o Example: Preparing a 10 pM final concentration in 1 mL of cell culture medium:

» Add 1 pL of the 10 mM stock solution directly to 999 pL of cell culture medium. Mix well.
The final DMSO concentration will be 0.1%.

e Add to Cells:

o Add the diluted CXM102 solution to your cell culture plates and incubate for the desired
time.
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Experimental Workflow Diagram

The following diagram illustrates the workflow for preparing and using CXM102 stock solutions.

CXM102 Stock Preparation and Use Workflow
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Workflow for preparing and using CXM102 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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